Cas no 56328-00-8 (2-Imidazolidinone,4-methyl-3-(1-methyl-5-nitro-1H-imidazol-2-yl)-1-(methylsulfonyl)-)

• Product Name: 2-Imidazolidinone,4-methyl-3-(1-methyl-5-nitro-1H-imidazol-2-yl)-1-(methylsulfonyl)-
• CAS No: 56328-00-8
• MF: C₉H₁₃N₅O₅S
• MW: 303.295019865036
• CID: 381707
• Update Time: 2024-01-29

2-Imidazolidinone,4-methyl-3-(1-methyl-5-nitro-1H-imidazol-2-yl)-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,4-methyl-3-(1-methyl-5-nitro-1H-imidazol-2-yl)-1-(methylsulfonyl)-
• Go 11386
• 2-Imidazolidinone, 4-methyl-3-(1-methyl-5-nitro-1H-imidazol-2-yl)-1-(methylsulfonyl)-

• Inchi： 1S/C9H13N5O5S/c1-6-5-12(20(3,18)19)9(15)13(6)8-10-4-7(11(8)2)14(16)17/h4,6H,5H2,1-3H3
• InChI Key： KOYWFDKTSXVDDS-UHFFFAOYSA-N
• SMILES： C1(=O)N(S(C)(=O)=O)CC(C)N1C1N(C)C([N+]([O-])=O)=CN=1

Computed Properties

• Exact Mass: 303.06389

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Melting Point: 199-200 °C
• Boiling Point: 499.5±37.0 °C(Predicted)
• PSA: 118.65
• pka: 2.49±0.25(Predicted)